Cas no 705255-89-6 (2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
• CAS No: 705255-89-6
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 547114
• PubChem ID: 71404936
• Update Time: 2025-04-19

2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
• 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-yn-1-one
• 705255-89-6
• DTXSID60825751

• Inchi： 1S/C17H14O3/c1-19-15-9-6-13(7-10-15)8-11-17(18)14-4-3-5-16(12-14)20-2/h3-7,9-10,12H,1-2H3
• InChI Key： UHCWVIUSOVJOES-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C#CC2C=CC(=CC=2)OC)=O)=C1

Computed Properties

• Exact Mass: 266.094294304g/mol
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų